(1S)-1-Phenylpropane-1,3-diamine

• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: (1S)-1-phenylpropane-1,3-diamine
• InChI: InChI=1S/C9H14N2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2/t9-/m0/s1
• InChI Key: PLDPCRJUQLPMNU-VIFPVBQESA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CCN)N
• Canonical SMILES: C1=CC=C(C=C1)C(CCN)N

Description

(1S)-1-Phenylpropane-1,3-diamine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Analogously, 1-(2-fluorophenyl)-1,3-propanediamine, 1-(2-methylphenyl)-1,3-propanediamine and 1-(2-chlorophenyl)-1,3-propanediamine have been prepared by using the above procedure and the appropriate starting material.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

73 g (0.5 mol) of 5-phenyl-2-pyrazoline are hydrogenated in 400 ml of methanol saturated with ammonia with 10 g of freshly prepared Raney nickel for 5 hours at 80° C./100 atmospheres. The Raney nickel is filtered off on a suction filter containing a layer of kieselguhr. The solvent is removed from the filtrate in a rotary evaporator and the residue is distilled in a simple distillation apparatus and then through a 25 cm Vigreux column. This gives 66 g=88% of theory of a colourless oil with a boiling point under 0.0004 mm of 73° C. (literature: boiling point under 21 mm, 138°-141° C.).